Cas no 116384-57-7 (1-bromo-2-(diethoxyphosphorylmethoxy)ethane)

1-bromo-2-(diethoxyphosphorylmethoxy)ethane structure
116384-57-7 structure
Product Name:1-bromo-2-(diethoxyphosphorylmethoxy)ethane
CAS No:116384-57-7
MF:C7H16BrO4P
MW:275.077302932739
CID:2614583
PubChem ID:13915985
Update Time:2025-04-21

1-bromo-2-(diethoxyphosphorylmethoxy)ethane Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-(diethoxyphosphorylmethoxy)ethane
    • Diethyl 2-Bromoethoxymethanephosphonate;Diethyl 2-Bromoethoxymethylphosphonate;
    • Diethyl [(2-bromoethoxy)methyl]phosphonate
    • 116384-57-7
    • DTXSID20552450
    • SCHEMBL8419424
    • Inchi: 1S/C7H16BrO4P/c1-3-11-13(9,12-4-2)7-10-6-5-8/h3-7H2,1-2H3
    • InChI Key: JCOLUXJISZCBEN-UHFFFAOYSA-N
    • SMILES: BrCCOCP(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 273.99700
  • Monoisotopic Mass: 273.99696Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 54.57000
  • LogP: 2.62150
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